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Compound of Interest

Compound Name: Dibenzyl succinate

Cat. No.: B089603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Dibenzyl succinate. The information is presented to be a ready reference for laboratory and

development work, with a focus on quantitative data and detailed experimental methodologies.

Core Physical and Chemical Properties
Dibenzyl succinate, also known as butanedioic acid, bis(phenylmethyl) ester, is an organic

compound used as a chemical synthesis intermediate.[1] Its fundamental properties are

summarized below.
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Property Value Source(s)

CAS Number 103-43-5 [2][3]

Molecular Formula C₁₈H₁₈O₄ [3][4]

Molecular Weight 298.33 g/mol [3][5]

Appearance White crystalline powder [5]

Melting Point 42-47 °C[1][2], 49.5 °C[3][6] [1][2][3][6]

Boiling Point
245 °C @ 15 mmHg[1][2][7],

160 °C @ 0.05 Torr[3]
[1][2][3][7]

Density 1.256 g/mL [1][2][7]

Refractive Index 1.5960 [2][7]

Solubility

Insoluble in water[1][5].

Soluble in alcohol, ether, and

chloroform[5].

[1][5]

InChI Key
ODBOBZHTGBGYCK-

UHFFFAOYSA-N
[3]

Canonical SMILES
C1=CC=C(C=C1)COC(=O)CC

C(=O)OCC2=CC=CC=C2
[8]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of a solid compound like Dibenzyl succinate.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity for a crystalline solid. Pure compounds typically

exhibit a sharp melting point range of 0.5-1.0°C.[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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Capillary tubes (sealed at one end)[10][11]

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: Ensure the Dibenzyl succinate sample is completely dry and finely

powdered using a mortar and pestle.[10][11]

Packing the Capillary Tube: Press the open end of a capillary tube into the powdered

sample, trapping a small amount. Tap the sealed end on a hard surface to compact the

powder to a height of 2-3 mm.

Apparatus Setup:

Thiele Tube: Attach the capillary tube to a thermometer using a rubber band, aligning the

sample with the thermometer bulb. Immerse the setup in the oil of a Thiele tube.[9]

Modern Apparatus: Insert the capillary tube into the heating block of the apparatus.[11][12]

Heating: Heat the apparatus rapidly at first to get an approximate melting point. Then, in a

second trial, heat slowly (1-2°C per minute) as the temperature approaches the expected

melting point.[9]

Observation: Record the temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂). The melting point is

reported as the range T₁-T₂.[10]

Boiling Point Determination (Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of a liquid. Since

Dibenzyl succinate is a solid at room temperature, it would first need to be melted.

Apparatus:

Thiele tube filled with a high-boiling point liquid (e.g., mineral oil)[13][14]
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heat source (Bunsen burner)

Procedure:

Sample Preparation: Place a small amount of the liquid sample into the small test tube.

Capillary Inversion: Place the capillary tube into the test tube with its open end submerged in

the liquid.[13][14]

Assembly: Attach the test tube to a thermometer and place the assembly into the Thiele

tube.[13]

Heating: Gently heat the side arm of the Thiele tube. Convection currents will ensure uniform

heating.[13]

Observation: As the liquid heats, air trapped in the capillary tube will bubble out. Continue

heating until a steady and rapid stream of bubbles emerges from the capillary tip.[14]

Measurement: Turn off the heat and allow the apparatus to cool. The boiling point is the

temperature at which the bubbling stops and the liquid is drawn back into the capillary tube.

[13][14]

Density Determination (Liquid Displacement Method)
This method, based on Archimedes' principle, is used to determine the density of an irregularly

shaped solid that is insoluble in a reference liquid (e.g., water).[15][16]

Apparatus:

Analytical balance

Graduated measuring cylinder
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Reference liquid (e.g., water)

Procedure:

Mass Measurement: Weigh a sample of Dibenzyl succinate using an analytical balance and

record its mass (m).[16]

Initial Volume: Add a known volume of the reference liquid to the measuring cylinder and

record this initial volume (V₁).[17]

Displacement: Carefully immerse the weighed solid into the measuring cylinder, ensuring it is

fully submerged and no liquid splashes out.

Final Volume: Record the new volume of the liquid in the measuring cylinder (V₂).[17]

Calculation:

The volume of the solid is V = V₂ - V₁.[16]

The density (ρ) is calculated using the formula: ρ = m / V.[15]

Solubility Determination (Qualitative)
This protocol determines the solubility of Dibenzyl succinate in various solvents.

Apparatus:

Small test tubes

Spatula

Assortment of solvents (e.g., water, ethanol, diethyl ether, 5% NaOH, 5% HCl)

Procedure:

Sample Addition: Place a small, measured amount of Dibenzyl succinate (e.g., 25 mg) into

a test tube.[18]
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Solvent Addition: Add a small volume of the chosen solvent (e.g., 0.75 mL) to the test tube in

portions.[18]

Mixing: After each addition, shake the test tube vigorously to facilitate dissolution.[18]

Observation: Observe whether the solid dissolves completely. If it does, the compound is

classified as soluble in that solvent. For aqueous acid/base tests, subsequent neutralization

can be performed to see if the original compound precipitates, confirming a reaction-based

dissolution.[19]

Repeat: Repeat the process for each solvent to build a solubility profile.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Initial Sample Characterization

Quantitative Physical Tests

Data Compilation

Start with pure
Dibenzyl Succinate sample

Observe Physical Appearance
(e.g., color, form)

Determine Melting Point Determine Boiling Point Determine Density Determine Solubility Profile

Compile Data into
Technical Profile
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Prepare dry, powdered sample

Pack sample into capillary tube
(2-3 mm height)

Place tube in
melting point apparatus

Heat slowly (1-2°C/min)
near expected M.P.

Observe sample through
viewing window

Record temperature range
from first liquid to fully melted
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Place ~25mg of sample
in a test tube

Add 0.75mL of solvent
(e.g., Water)

Shake tube vigorously

Observe for dissolution

Record as 'Soluble'

 Yes 

Record as 'Insoluble'

 No 

Repeat with next solvent
(e.g., Ethanol, Ether, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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